Cas no 1260937-27-6 (N-(3-chloro-4-methylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide
• CAS No: 1260937-27-6
• MF: C₁₈H₁₈ClN₃O₃S
• MW: 391.871821880341
• CID: 5320408
• Update Time: 2025-10-31

N-(3-chloro-4-methylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-(2,4-dioxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide
• N-(3-chloro-4-methylphenyl)-2-(2,4-dioxo-3-propylthieno[3,2-d]pyrimidin-1-yl)acetamide
• STL073587
• N-(3-chloro-4-methylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

• Inchi： 1S/C18H18ClN3O3S/c1-3-7-21-17(24)16-14(6-8-26-16)22(18(21)25)10-15(23)20-12-5-4-11(2)13(19)9-12/h4-6,8-9H,3,7,10H2,1-2H3,(H,20,23)
• InChI Key： GRSIUIFOXABVBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC(CN1C(N(C(C2=C1C=CS2)=O)CCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 576
• XLogP3: 3.6
• Topological Polar Surface Area: 98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(3-chloro-4-methylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

Professional Introduction to Compound with CAS No. 1260937-27-6 and Product Name: N-(3-chloro-4-methylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

Compound with the CAS number 1260937-27-6 and the product name N-(3-chloro-4-methylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates a thienopyrimidine core, which is a well-known scaffold in medicinal chemistry, known for its role in modulating various biological pathways.

The thienopyrimidine moiety in this compound is particularly noteworthy. It is a fused heterocyclic system consisting of a thiophene ring and a pyrimidine ring. This structural motif has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. The presence of the 2,4-dioxo group on the thienopyrimidine ring enhances the electrophilic nature of the molecule, making it more reactive and potentially more effective in binding to biological targets. This feature is particularly relevant in the context of drug design, where reactivity and binding affinity are critical factors.

The acetamide functional group at the C-terminal end of the molecule introduces a polar moiety that can enhance solubility and bioavailability. This is an important consideration in pharmaceutical development, as poor solubility can significantly limit the efficacy of a drug. The combination of the acetamide group with the thienopyrimidine core suggests that this compound may exhibit both lipophilic and hydrophilic properties, which could be advantageous for membrane permeability and cellular uptake.

One of the most intriguing aspects of this compound is its potential application in oncology research. Recent studies have shown that thienopyrimidine derivatives can exhibit cytotoxic effects against various cancer cell lines. The specific substitution pattern in this compound, including the 3-chloro-4-methylphenyl group, may contribute to its ability to inhibit key enzymes involved in cancer cell proliferation. For instance, studies have indicated that certain thienopyrimidines can interfere with DNA replication and repair mechanisms in cancer cells, leading to their apoptosis.

The propyl substituent on the thienopyrimidine ring also plays a crucial role in determining the biological activity of this compound. Propyl groups are known to influence both lipophilicity and metabolic stability. By introducing a propyl chain, the molecule achieves a balance between these properties that can enhance its bioavailability and target specificity. This substitution pattern is not arbitrary but is based on computational modeling and experimental data that suggest optimal pharmacokinetic profiles.

Advances in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like this one. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the thienopyrimidine core. These methods allow for the introduction of various substituents at specific positions on the ring system, which is essential for achieving desired biological activities.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated that it can inhibit several enzymes implicated in cancer progression. Notably, it has shown activity against kinases that are overexpressed in many solid tumors. The mechanism of action appears to involve disruption of signaling pathways that are critical for tumor growth and survival. This makes it an attractive candidate for further development as an anticancer agent.

In addition to its potential in oncology, this compound may also have applications in other therapeutic areas. For example, thienopyrimidine derivatives have been investigated for their antimicrobial properties. The structural features that contribute to their cytotoxic effects against cancer cells may also confer activity against bacteria and fungi by interfering with essential metabolic processes.

The development of new drugs relies heavily on understanding how molecular structure influences biological activity. Computational methods such as molecular docking and pharmacophore modeling have been instrumental in predicting how this compound might interact with biological targets. These tools allow researchers to visualize potential binding sites and assess how different substituents affect binding affinity.

The synthesis and characterization of this compound have also provided valuable insights into general principles of heterocyclic chemistry. By studying its reactivity and stability under various conditions, chemists can gain a deeper understanding of how to design more effective derivatives with improved pharmacological properties.

Future research will likely focus on optimizing the structure of this compound to enhance its therapeutic index while minimizing potential side effects. This may involve modifying substituents or exploring new synthetic routes to achieve better pharmacokinetic profiles. Additionally, clinical trials will be necessary to evaluate its safety and efficacy in human patients before it can be approved for medical use.

In conclusion,N-(3-chloro-4-methylphenyl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide represents a significant advancement in pharmaceutical chemistry with promising applications in oncology research. Its unique structural features make it a versatile scaffold for drug development,CAS No 1260937-27-6 stands as an example of how innovative molecular design can lead to new therapeutic agents capable of addressing unmet medical needs.